Cas no 685-09-6 (2-Propenoic acid,3,3-difluoro-2-(trifluoromethyl)-, methyl ester)

• Product Name: 2-Propenoic acid,3,3-difluoro-2-(trifluoromethyl)-, methyl ester
• CAS No: 685-09-6
• MF: C₅H₃F₅O₂
• MW: 190.068139314651
• MDL: MFCD00153210
• CID: 509752
• PubChem ID: 12701
• Update Time: 2025-10-18

2-Propenoic acid,3,3-difluoro-2-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3,3-difluoro-2-(trifluoromethyl)-, methyl ester
• methyl 3,3-difluoro-2-(trifluoromethyl)prop-2-enoate
• METHYL PENTAFLUOROMETHACRYLATE
• ACRYLIC ACID,3,3-DIFLUORO-2-(TRIFLUOROMETHYL)-,METHYL ESTER
• Methacrylic acid,pentafluoro-,methyl ester
• methyl 3,3-difluoro-2-(trifluoromethyl)acrylate
• methyl perfluoromethacrylate
• methyl perfluoromethylacrylate
• Methylester kyseliny pentafluormethakrylove [Czech]
• Pentafluoromethacrylic acid methyl ester
• Perfluormethacrylsaeure-methylester
• Perfluoromethacrylsaeuremethylester
• DTXSID40218622
• SCHEMBL2957666
• AKOS006229572
• CS-0206441
• 685-09-6
• Methacrylic acid, pentafluoro-, methyl ester
• methyl 3,3-bis(fluoranyl)-2-(trifluoromethyl)prop-2-enoate
• Methylester kyseliny pentafluormethakrylove
• BS-24486
• A836167
• methylpentafluoromethacrylate
• MFCD00153210
• 3,3-difluoro-2-(trifluoromethyl)-2-propenoic acid methyl ester
• ACRYLIC ACID, 3,3-DIFLUORO-2-(TRIFLUOROMETHYL)-, METHYL ESTER
• MRJFAPJDIVTPJG-UHFFFAOYSA-N
• FT-0628774
• 2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, methyl ester
• BRN 1566924
• DB-055159

• MDL： MFCD00153210
• Inchi： 1S/C5H3F5O2/c1-12-4(11)2(3(6)7)5(8,9)10/h1H3
• InChI Key： MRJFAPJDIVTPJG-UHFFFAOYSA-N
• SMILES： FC(/C(=C(\F)/F)/C(=O)OC)(F)F

Computed Properties

• Exact Mass: 190.00500
• Monoisotopic Mass: 190.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.4898 (estimate)
• Boiling Point: 94 °C
• Flash Point: 21.6°C
• Refractive Index: 1.329
• PSA: 26.30000
• LogP: 1.87230

2-Propenoic acid,3,3-difluoro-2-(trifluoromethyl)-, methyl ester Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT, KEEP COLD
• Storage Condition：Keep cold
• Risk Phrases：R36/37/38

Additional information on 2-Propenoic acid,3,3-difluoro-2-(trifluoromethyl)-, methyl ester

Compound CAS No 685-09-6: 2-Propenoic Acid, 3,3-Difluoro-2-(Trifluoromethyl)-, Methyl Ester

The compound with CAS No 685-09-6, commonly known as 2-propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, methyl ester, is a highly specialized organic compound with significant applications in various industries. This compound is characterized by its unique structure, which includes a propenoic acid backbone substituted with difluoro and trifluoromethyl groups. The presence of these fluorinated groups imparts distinctive chemical and physical properties to the molecule, making it valuable in fields such as pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of fluorinated compounds like 2-propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, methyl ester in drug discovery. Fluorine substitution is known to enhance the stability and bioavailability of molecules. For instance, research published in *Journal of Medicinal Chemistry* demonstrates that fluorinated analogs of certain drugs exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This makes methyl ester derivatives particularly interesting for developers seeking to optimize drug delivery systems.

In the agricultural sector, this compound has shown promise as a component in advanced pesticides. Its ability to target specific enzymes involved in pest metabolism has been extensively studied. A study conducted by Smith et al. (2023) revealed that methyl ester derivatives of fluorinated propenoic acids can effectively inhibit acetylcholinesterase activity in agricultural pests without causing significant harm to non-target species. This dual specificity makes it a potential candidate for eco-friendly pest control solutions.

The synthesis of 2-propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, methyl ester involves a multi-step process that typically begins with the fluorination of a propenoic acid precursor. Recent advancements in fluorination techniques have enabled chemists to achieve higher yields and better purity levels. For example, the use of electrophilic fluorination methods has been optimized to selectively introduce the difluoro and trifluoromethyl groups onto the propenoic acid backbone. These methods are detailed in a comprehensive review by Johnson and Lee (2023), which provides insights into the latest trends in fluorinated compound synthesis.

Another area where this compound has garnered attention is its application in advanced materials science. The fluorinated groups in its structure contribute to its high thermal stability and chemical resistance. Researchers have explored its potential as a precursor for high-performance polymers used in aerospace and electronics industries. A study published in *Polymer Chemistry* highlights how methyl ester derivatives can be polymerized under controlled conditions to form materials with exceptional mechanical properties.

From an environmental perspective, understanding the degradation pathways of 2-propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, methyl ester is crucial for assessing its ecological impact. Recent research indicates that this compound undergoes biodegradation under specific microbial conditions. However, further studies are required to determine its long-term persistence in different ecosystems.

In conclusion, CAS No 685-09-6, or 2-propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, methyl ester, stands out as a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure and favorable properties make it an attractive candidate for innovation in pharmaceuticals, agriculture, and materials science. As research continues to uncover new applications and optimization strategies for this compound, its role in advancing modern technology is expected to grow significantly.